Cas no 863506-10-9 (4,4-difluoro-4-phenylbutan-2-ol)

• Product Name: 4,4-difluoro-4-phenylbutan-2-ol
• CAS No: 863506-10-9
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6185245
• PubChem ID: 126971967
• Update Time: 2025-06-09

4,4-difluoro-4-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-4-phenylbutan-2-ol
• 863506-10-9
• EN300-1864132

• Inchi： 1S/C10H12F2O/c1-8(13)7-10(11,12)9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3
• InChI Key： IBYLOEUGMMAWGM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC(C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-difluoro-4-phenylbutan-2-ol

Introduction to 4,4-difluoro-4-phenylbutan-2-ol (CAS No. 863506-10-9)

4,4-difluoro-4-phenylbutan-2-ol (CAS No. 863506-10-9) is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by its difluoro and phenyl substituents, exhibits distinct chemical reactivity and potential applications in the synthesis of advanced materials and bioactive molecules.

The chemical structure of 4,4-difluoro-4-phenylbutan-2-ol consists of a butan-2-ol backbone with fluorine atoms at the 4th carbon position and a phenyl group attached to the same carbon. This arrangement imparts a high degree of steric hindrance and electronic modulation, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can significantly alter the binding affinity of molecules to biological targets, leading to enhanced efficacy and reduced toxicity. 4,4-difluoro-4-phenylbutan-2-ol is no exception, as it has shown promise in various preclinical studies as a building block for drug candidates.

One of the most compelling aspects of 4,4-difluoro-4-phenylbutan-2-ol is its utility in the synthesis of complex organic molecules. The compound's reactive alcohol group allows for further functionalization via esterification, etherification, or oxidation reactions, enabling the creation of diverse derivatives with tailored properties. These derivatives have potential applications in medicinal chemistry, agrochemicals, and specialty materials.

Recent advancements in synthetic methodologies have further expanded the utility of 4,4-difluoro-4-phenylbutan-2-ol. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups into the molecule, leading to novel structures with enhanced biological activity. Such transformations are particularly valuable in the development of small-molecule inhibitors for therapeutic targets.

The pharmaceutical industry has been particularly keen on exploring fluorinated alcohols like 4,4-difluoro-4-phenylbutan-2-ol due to their potential as pharmacophores. Fluorine atoms can influence drug metabolism by affecting enzyme interactions and can also enhance binding interactions with biological receptors. This has led to several clinical candidates incorporating fluorinated alcohols showing improved pharmacological profiles compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, 4,4-difluoro-4-phenylbutan-2-ol has found utility in materials science. The compound's ability to act as a precursor for liquid crystals and organic semiconductors has been explored in the development of advanced display technologies and optoelectronic devices. The introduction of fluorine atoms into these materials can improve thermal stability and electronic properties, making them more suitable for high-performance applications.

The synthesis of 4,4-difluoro-4-phenylbutan-2-ol typically involves multi-step organic reactions starting from commercially available precursors such as benzophenone or fluoro-substituted ketones. Catalytic hydrogenation or oxidation steps are often employed to introduce the hydroxyl group at the desired position. Recent improvements in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption.

In conclusion, 4,4-difluoro-* * -* phenylbutan*- * * * - * * ol* (CAS No. 863506-*10* -9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for fluorinated compounds, * * * - * * ol* (CAS No.*863506-*10* -9) is poised to play an increasingly important role in scientific innovation.